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Compound of Interest

Compound Name: Prilosec

Cat. No.: B000731 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

pharmaceutical compounds like Prilosec® (omeprazole) is paramount. Adherence to proper

personal protective equipment (PPE) protocols, operational procedures, and disposal plans is

critical to ensure personnel safety and environmental protection. This guide provides essential,

step-by-step guidance for the laboratory handling of omeprazole.

Personal Protective Equipment and Safety
Precautions
While there are no established occupational exposure limits (OELs) from major U.S. regulatory

bodies like OSHA or NIOSH for omeprazole, some manufacturers provide internal limits.[1][2]

Given that omeprazole is a skin sensitizer and can cause eye and respiratory irritation, a

cautious approach to handling is warranted.[3] The following table summarizes the

recommended PPE and safety measures.
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Precaution Category
Recommended Equipment
and Practices

Citations

Occupational Exposure Limit
AstraZeneca 8-hour TWA: 0.5

mg/m³
[3]

Hand Protection
Impervious gloves (e.g., nitrile)

should be worn.

Eye and Face Protection

Safety glasses with side

shields are required. In

situations with a risk of

splashing or dust generation,

tightly fitting safety goggles or

a face shield should be used.

[4]

Respiratory Protection

For routine handling of small

quantities in a well-ventilated

area, a dust mask is

recommended to avoid

inhaling airborne particles. For

larger quantities, potential for

aerosolization, or in case of a

spill, a NIOSH-approved

respirator should be used.

[2]

Protective Clothing

A standard laboratory coat

should be worn. For tasks with

a higher risk of contamination,

a disposable gown is

recommended.

Ventilation

Work should be conducted in a

well-ventilated area. For

procedures that may generate

dust or aerosols, a chemical

fume hood is recommended.

[4]
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Experimental Protocols: Safe Handling and Disposal
Workflow
The following diagram and procedural steps outline the standard workflow for the safe handling

and disposal of Prilosec® in a laboratory setting.
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Prilosec® Safe Handling and Disposal Workflow
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Step-by-Step Handling and Disposal Procedure:

Preparation:

Review Safety Data Sheet (SDS): Before handling omeprazole, thoroughly review the

manufacturer's SDS to be aware of all potential hazards and safety precautions.

Don Personal Protective Equipment (PPE): Put on the appropriate PPE as outlined in the

table above, including at a minimum a lab coat, safety glasses, and gloves.

Handling:

Weighing and Preparation: If working with powdered omeprazole, conduct all weighing

and preparation activities in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust.[4]

Conduct Experiment: Carry out the experimental protocol, being mindful of generating dust

or aerosols.

Decontamination and Disposal:

Clean Work Surfaces: After handling is complete, decontaminate all work surfaces with an

appropriate cleaning agent.

Waste Segregation: Carefully segregate waste materials.

Non-Contaminated Waste: Items such as clean paper towels and packaging that have

not come into contact with omeprazole can be disposed of in the regular laboratory

trash.

Chemically Contaminated Waste: All items that have come into direct contact with

omeprazole, including gloves, disposable gowns, weigh boats, and contaminated

labware, must be considered chemical waste.

Disposal of Chemically Contaminated Waste: Place all chemically contaminated waste into

a designated, clearly labeled hazardous waste container. Follow your institution's and local

regulations for the disposal of pharmaceutical waste, which typically involves incineration
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by a licensed contractor.[3] Do not dispose of omeprazole or contaminated waste down

the drain.

Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination. Dispose of single-use PPE in the appropriate waste stream. Wash hands

thoroughly after removing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

2. fishersci.com [fishersci.com]

3. astrazeneca.com.au [astrazeneca.com.au]

4. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Prilosec® (Omeprazole)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000731#personal-protective-equipment-for-handling-
prilosec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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